Cas no 1247392-06-8 (2-(Thiophen-3-yl)morpholine)

• Product Name: 2-(Thiophen-3-yl)morpholine
• CAS No: 1247392-06-8
• MF: C₈H₁₁NOS
• MW: 169.244040727615
• MDL: MFCD16671403
• CID: 1034895
• PubChem ID: 54334311
• Update Time: 2025-07-19

2-(Thiophen-3-yl)morpholine Chemical and Physical Properties

Names and Identifiers

• 2-(Thiophen-3-yl)morpholine
• 2-(3-thienyl)Morpholine
• 2-thiophen-3-ylmorpholine
• Morpholine,2-(3-thienyl)-
• Morpholine, 2-(3-thienyl)-
• Z954552190
• EN300-106628
• A920416
• CS-0443270
• AKOS011369349
• SCHEMBL7016103
• DTXSID10710643
• DB-291787
• 1247392-06-8
• F2148-1696

• MDL： MFCD16671403
• Inchi： 1S/C8H11NOS/c1-4-11-6-7(1)8-5-9-2-3-10-8/h1,4,6,8-9H,2-3,5H2
• InChI Key： PVFVGKBTMYLHRE-UHFFFAOYSA-N
• SMILES： S1C=CC(=C1)C1CNCCO1

Computed Properties

• Exact Mass: 169.05613515g/mol
• Monoisotopic Mass: 169.05613515g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 131
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 49.5Ų

2-(Thiophen-3-yl)morpholine Security Information

• Storage Condition：Sealed in dry,2-8°C

Additional information on 2-(Thiophen-3-yl)morpholine

Recent Advances in the Study of 2-(Thiophen-3-yl)morpholine (CAS: 1247392-06-8) in Chemical Biology and Pharmaceutical Research

2-(Thiophen-3-yl)morpholine (CAS: 1247392-06-8) is a heterocyclic compound that has garnered significant attention in recent years due to its potential applications in medicinal chemistry and drug discovery. This compound, which combines a morpholine ring with a thiophene moiety, exhibits unique physicochemical properties that make it a promising scaffold for the development of novel therapeutic agents. Recent studies have explored its role as a key intermediate in the synthesis of bioactive molecules, particularly in the context of central nervous system (CNS) disorders, infectious diseases, and cancer therapeutics.

One of the most notable advancements in the study of 2-(Thiophen-3-yl)morpholine is its application in the design of kinase inhibitors. Kinases are critical targets in oncology, and the morpholine-thiophene hybrid structure has been shown to enhance binding affinity and selectivity for specific kinase domains. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of 2-(Thiophen-3-yl)morpholine exhibited potent inhibitory activity against PI3Kα, a kinase frequently implicated in cancer progression. The researchers attributed this activity to the compound's ability to form hydrogen bonds with key residues in the ATP-binding pocket of the kinase.

In addition to its role in kinase inhibition, 2-(Thiophen-3-yl)morpholine has also been investigated for its potential as a modulator of neurotransmitter systems. A recent preprint on bioRxiv highlighted its utility in the development of serotonin receptor (5-HT) ligands. The study found that structural modifications of the morpholine ring could fine-tune the compound's affinity for 5-HT subtypes, offering a pathway for the development of next-generation antidepressants and anxiolytics. This finding underscores the versatility of 2-(Thiophen-3-yl)morpholine as a scaffold for CNS-targeted drug design.

Another area of active research involves the use of 2-(Thiophen-3-yl)morpholine in antimicrobial drug development. A 2024 publication in Antimicrobial Agents and Chemotherapy reported that sulfonamide derivatives of this compound exhibited broad-spectrum activity against drug-resistant bacterial strains, including methicillin-resistant Staphylococcus aureus (MRSA). The researchers proposed that the thiophene moiety enhances membrane permeability, while the morpholine ring contributes to target specificity. These findings suggest that 2-(Thiophen-3-yl)morpholine could serve as a valuable template for addressing the global challenge of antibiotic resistance.

Despite these promising developments, challenges remain in the optimization of 2-(Thiophen-3-yl)morpholine-based therapeutics. Issues such as metabolic stability, bioavailability, and off-target effects require further investigation. Recent computational studies, including molecular dynamics simulations and quantitative structure-activity relationship (QSAR) analyses, have provided insights into strategies for improving the pharmacokinetic profile of these compounds. For example, a 2023 study in the Journal of Chemical Information and Modeling identified specific substituents on the thiophene ring that could mitigate hepatic clearance without compromising potency.

In conclusion, 2-(Thiophen-3-yl)morpholine (CAS: 1247392-06-8) represents a versatile and pharmacologically relevant scaffold with applications spanning multiple therapeutic areas. Ongoing research continues to uncover its potential, particularly in kinase inhibition, neurotransmitter modulation, and antimicrobial therapy. As synthetic methodologies advance and our understanding of its structure-activity relationships deepens, this compound is poised to play an increasingly important role in the development of next-generation pharmaceuticals. Future studies should focus on addressing the remaining pharmacokinetic and safety challenges to fully realize its therapeutic potential.